Cas no 1172418-11-9 (N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide)

• Product Name: N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide
• CAS No: 1172418-11-9
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 5962307
• PubChem ID: 44070404
• Update Time: 2025-10-29

N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide
• N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide
• 1172418-11-9
• F5074-0456
• N-{5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide
• N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
• VU0633469-1
• AKOS024495140

• Inchi： 1S/C15H21N5O2/c1-10(2)20-12(8-9-16-20)14-18-19-15(22-14)17-13(21)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H,17,19,21)
• InChI Key： VHZKETZHERUVNX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=NN3C(C)C)O2)=O)CCCCC1

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide

N-{5-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1172418-11-9, known as N-{5-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-1,3,4-oxadiazol-2-yl}cyclohexanecarboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This molecule is a derivative of a cyclohexanecarboxamide functional group, which is linked to a 1,3,4-oxadiazole ring system. The 1H-pyrazole moiety further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of heterocyclic compounds like oxadiazoles and pyrazoles in drug discovery. These rings are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in the development of new therapeutic agents. The presence of a propan-2-yl group in the pyrazole ring adds to the molecule's lipophilicity, potentially improving its bioavailability and pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to inhibit key enzymes involved in inflammation and oxidative stress. For instance, studies have shown that derivatives of this compound can suppress the activity of cyclooxygenase (COX) and nitric oxide synthase (NOS), which are critical players in inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its antimicrobial activity. Tests have demonstrated moderate activity against various bacterial and fungal strains, suggesting its potential as an alternative to conventional antibiotics. This is particularly relevant given the rising concern over antibiotic resistance worldwide.

The synthesis of N-{5-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-1,3,4 oxadiazol 2 yl}cyclohexanecarboxamide involves a multi-step process that includes the formation of the oxadiazole ring via cyclization reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This approach not only streamlines the production process but also aligns with green chemistry principles by reducing energy consumption and waste generation.

From a structural perspective, the molecule's cyclohexane carboxamide group serves as a versatile platform for further functionalization. Researchers have explored substituent effects on bioactivity by modifying the propan 2 yl group or introducing additional functional groups into the pyrazole ring. These modifications have provided insights into structure activity relationships (SAR), which are crucial for optimizing drug candidates.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various biological targets. These studies have revealed favorable binding interactions with G protein-coupled receptors (GPCRs) and kinases, suggesting its potential role in treating conditions such as cancer and neurodegenerative diseases.

In terms of safety and toxicity profiles, preliminary in vitro assays indicate that this compound exhibits low cytotoxicity against normal human cells. However, further studies are required to assess its long-term effects and potential for off-target interactions.

The development of this compound also raises interesting questions about its scalability for industrial production. Economical routes for synthesizing oxadiazole derivatives are being explored to ensure cost-effective manufacturing processes.

In conclusion, N-{5-[1-(Propan 2 yl)-1H pyrazol 5 yl]-1 3 4 oxadiazol 2 yl}cyclohexane carboxamide represents a promising lead compound with diverse applications in drug discovery and materials science. Its unique combination of structural features and bioactive properties positions it as a valuable tool for advancing research in medicinal chemistry.